Cas no 1701664-47-2 (2-Thiopheneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 2-Thiopheneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 1701664-47-2
• MF: C₂₁H₁₆BrNO₄S
• MW: 458.325043678284
• CID: 5253781
• PubChem ID: 103829204
• Update Time: 2023-08-23

2-Thiopheneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2-(3-bromothiophen-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 1701664-47-2
• EN300-385472

• Inchi： 1S/C21H16BrNO4S/c22-17-9-10-28-19(17)18(20(24)25)23-21(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16,18H,11H2,(H,23,26)(H,24,25)
• InChI Key： KCUXAOWJTTTWEO-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.99834g/mol
• Monoisotopic Mass: 456.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3(Predicted)
• Boiling Point: 654.4±55.0 °C(Predicted)
• pka: 3.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes